N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-[[4-(furan-2-yl)thiophen-2-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H14N2O3S/c1-9-14(10(2)20-17-9)15(18)16-7-12-6-11(8-21-12)13-4-3-5-19-13/h3-6,8H,7H2,1-2H3,(H,16,18)
• InChI Key: HXHQGVSJBJJXSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC2=CC(=CS2)C3=CC=CO3
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

The compound “N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide” is a complex organic molecule that contains several heterocyclic rings including furan, thiophene, and oxazole. These rings are common in many biologically active compounds and materials science applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of heterocyclic rings could impact its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many compounds with similar structures have shown a variety of biological activities such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties. Given the biological activities of similar compounds, it could be of interest in the development of new drugs.